5-[(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methyl]furan-2-carboxylic acid

• IUPAC Name: 5-[(2-methyl-3,4-dihydro-2H-quinolin-1-yl)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C16H17NO3/c1-11-6-7-12-4-2-3-5-14(12)17(11)10-13-8-9-15(20-13)16(18)19/h2-5,8-9,11H,6-7,10H2,1H3,(H,18,19)
• InChI Key: NVNQHUSGVKYQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=CC=CC=C2N1CC3=CC=C(O3)C(=O)O
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• CAS No.: 1041533-70-3

Description

5-[(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methyl]furan-2-carboxylic acid is a synthetic compound with the molecular formula C16H17NO3 and a molecular weight of 271.31. It has garnered significant interest due to its potential applications in various fields of research and industry.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17NO3/c1-11-6-7-12-4-2-3-5-14(12)17(11)10-13-8-9-15(20-13)16(18)19/h2-5,8-9,11H,6-7,10H2,1H3,(H,18,19). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Chemical Properties

5-[(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methyl]furan-2-carboxylic acid is involved in various chemical syntheses and transformations. Research shows its role in the synthesis of trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones, which incorporates pharmacologically interesting fragments (Kandinska et al., 2006). Additionally, its derivatives are utilized in the efficient synthesis of hexahydro-oxaisoindolo(2,1- a)quinoline core via intramolecular Diels-Alder reactions, highlighting its utility in creating biologically active compounds (Kouznetsov et al., 2004).

Pharmacological Research

In pharmacological research, derivatives of this compound have been synthesized, such as (S)-Methyl 2-[(3R,4R)-2-benzyl-3-(2-furyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamido]-3-(1H-indol-3-yl)propanoate. These derivatives are studied for their potential in creating supramolecular architectures, which are crucial in drug design and development (Baktır et al., 2009).

Material Science and Engineering

In material science and engineering, this compound has applications in the synthesis of partly hydrogenated quinolines. These are used for cycloadditions with various anhydrides and chlorides, leading to the formation of important chemical structures used in the development of new materials (Zubkov et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s always recommended to handle chemical compounds with appropriate safety measures.

Biochemical Analysis

Biochemical Properties

5-[(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methyl]furan-2-carboxylic acid plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, this compound has been shown to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various endogenous and exogenous substances . The interaction with these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction. Additionally, this compound can bind to certain receptor proteins, modulating their signaling pathways and affecting cellular responses .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the MAPK/ERK signaling pathway, which is essential for cell proliferation and differentiation . Furthermore, this compound can affect the expression of genes involved in apoptosis and cell cycle regulation, thereby impacting cell survival and growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their conformation and activity. This binding can lead to enzyme inhibition or activation, depending on the nature of the interaction . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are crucial for understanding its stability and long-term impact on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to this compound can lead to cumulative effects on cellular processes, such as sustained activation or inhibition of signaling pathways and alterations in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can exert beneficial effects, such as enhancing cellular metabolism and promoting cell survival . At higher doses, it may induce toxic or adverse effects, including oxidative stress, apoptosis, and disruption of normal cellular functions . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyze its oxidation and subsequent conjugation reactions . These metabolic processes can lead to the formation of various metabolites, which may have distinct biological activities and effects on metabolic flux and metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes by transporters such as ABC transporters, which facilitate its cellular uptake and distribution . Additionally, binding proteins can influence its localization and accumulation within specific cellular compartments .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals and post-translational modifications . The localization within these compartments can influence its interactions with biomolecules and its overall biological effects .